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Introduction: Unraveling the Immunomodulatory
Effects of Calcipotriol on T Cells
Calcipotriol, a synthetic analog of vitamin D3, is a well-established therapeutic agent for

psoriasis, a chronic autoimmune skin disorder characterized by hyperproliferation of

keratinocytes and inflammation mediated by immune cells, particularly T cells.[1][2] While its

primary mechanism of action involves inhibiting keratinocyte proliferation and promoting their

differentiation, Calcipotriol also exerts significant immunomodulatory effects.[1][3] It directly

influences T cell activity, which plays a pivotal role in the pathogenesis of psoriasis and other

autoimmune diseases.[1][2] Understanding the precise molecular changes induced by

Calcipotriol in T cells is crucial for optimizing its therapeutic use and discovering novel

therapeutic targets.

This application note provides a comprehensive guide for conducting gene expression analysis

of human T cells treated with Calcipotriol. We will detail a robust workflow, from T cell isolation
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and culture to next-generation sequencing (NGS) and bioinformatic analysis, enabling

researchers to identify differentially expressed genes and dysregulated pathways. This in-depth

analysis will provide valuable insights into the molecular mechanisms underlying Calcipotriol's

therapeutic efficacy.

The Scientific Rationale: Why Analyze T Cell Gene
Expression in Response to Calcipotriol?
T cells are central players in the inflammatory cascade of many autoimmune diseases.[4][5]

Calcipotriol's therapeutic benefit is, in part, attributed to its ability to modulate T cell function.[1]

By binding to the vitamin D receptor (VDR) present in activated T cells, Calcipotriol can

regulate the transcription of numerous genes.[2][6] This regulation can lead to:

Inhibition of T cell proliferation: Slowing down the expansion of pathogenic T cell populations.

Modulation of cytokine production: Shifting the balance from pro-inflammatory to anti-

inflammatory cytokines. For instance, studies have shown that Calcipotriol and its

combination with betamethasone can inhibit the secretion of IL-17A and TNF-α by T cells.[7]

Induction of regulatory T cells (Tregs): Promoting the development of T cells that suppress

excessive immune responses.[8]

A global analysis of gene expression through RNA sequencing (RNA-seq) provides an

unbiased and comprehensive view of the transcriptional landscape of T cells upon Calcipotriol

treatment. This powerful technique allows for the identification of not only known targets but

also novel genes and pathways affected by the drug, paving the way for a deeper

understanding of its immunomodulatory properties.[9][10][11]

Experimental Workflow Overview
The following diagram illustrates the key stages of the experimental workflow for analyzing the

gene expression of Calcipotriol-treated T cells.
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Caption: Experimental workflow for gene expression analysis.

Detailed Protocols
PART 1: T Cell Isolation, Culture, and Treatment
1.1. Isolation of Human T Cells from Peripheral Blood Mononuclear Cells (PBMCs)

Principle: This protocol describes the isolation of untouched human T cells from PBMCs

using a negative selection method. This approach depletes non-T cells, leaving a highly pure

population of T cells.

Materials:

Ficoll-Paque PLUS

Phosphate-buffered saline (PBS)

Human T cell isolation kit (e.g., EasySep™ Human T Cell Isolation Kit)

Centrifuge

Sterile tubes and pipettes

Protocol:

Isolate PBMCs from whole blood using Ficoll-Paque density gradient centrifugation

according to the manufacturer's instructions.[12]

Wash the isolated PBMCs twice with PBS.
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Resuspend the PBMC pellet in the recommended buffer from the T cell isolation kit at a

concentration of 1 x 10^8 cells/mL.[12]

Follow the manufacturer's protocol for the negative selection of T cells. This typically

involves adding an antibody cocktail that binds to non-T cells, followed by magnetic

particle separation.[12][13]

Collect the enriched, untouched T cells.

Assess the purity of the isolated T cells using flow cytometry with antibodies against T cell

markers (e.g., CD3). Purity should be >95%.

1.2. T Cell Culture and Activation

Principle: For Calcipotriol to exert its effects through the VDR, T cells need to be in an

activated state, as resting T cells do not express the VDR until late after activation.[14]

Materials:

RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 1% penicillin-

streptomycin, and 2 mM L-glutamine.

Human T-Activator CD3/CD28 Dynabeads™ or plate-bound anti-CD3 and anti-CD28

antibodies.

Recombinant human IL-2.

Protocol:

Resuspend the isolated T cells in complete RPMI-1640 medium at a density of 1 x 10^6

cells/mL.

Activate the T cells using one of the following methods:

Bead-based activation: Add T-Activator CD3/CD28 Dynabeads™ at a bead-to-cell ratio

of 1:1.
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Plate-bound antibody activation: Coat a culture plate with anti-CD3 antibody (e.g., 1-5

µg/mL) overnight at 4°C. Wash the plate with PBS and then add the T cell suspension

along with soluble anti-CD28 antibody (e.g., 1-2 µg/mL).

Add recombinant human IL-2 to the culture medium at a final concentration of 20 U/mL to

promote T cell proliferation and survival.

Incubate the cells at 37°C in a humidified 5% CO2 incubator.

1.3. Calcipotriol Treatment

Principle: Activated T cells are treated with Calcipotriol to investigate its effect on gene

expression. A vehicle control is essential to distinguish the effects of the drug from those of

the solvent.

Materials:

Calcipotriol (ensure high purity)

Ethanol or DMSO (as a vehicle/solvent for Calcipotriol)

Protocol:

After 24-48 hours of activation, add Calcipotriol to the T cell cultures at the desired final

concentration (e.g., 10^-8 to 10^-6 M). The optimal concentration should be determined

empirically.

To a parallel set of cultures, add an equivalent volume of the vehicle (e.g., ethanol or

DMSO) to serve as a negative control.

Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours). The time

point for harvesting will depend on the specific genes of interest.

Harvest the cells for RNA extraction.

PART 2: RNA Extraction, Library Preparation, and
Sequencing
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2.1. RNA Extraction and Quality Control

Principle: High-quality RNA is a prerequisite for reliable RNA-seq results. This protocol

utilizes a TRIzol-based method for efficient RNA isolation.[15]

Materials:

TRIzol™ Reagent

Chloroform

Isopropanol

75% Ethanol (prepared with nuclease-free water)

Nuclease-free water

Spectrophotometer (e.g., NanoDrop)

Agilent Bioanalyzer or similar instrument

Protocol:

Lyse the harvested T cells in TRIzol™ Reagent (1 mL per 5-10 x 10^6 cells).[16]

Add chloroform (0.2 mL per 1 mL of TRIzol™), shake vigorously for 15 seconds, and

incubate at room temperature for 2-3 minutes.[15]

Centrifuge at 12,000 x g for 15 minutes at 4°C to separate the phases.[15]

Carefully transfer the upper aqueous phase containing the RNA to a new tube.

Precipitate the RNA by adding isopropanol (0.5 mL per 1 mL of TRIzol™ used initially). Mix

and incubate at room temperature for 10 minutes.

Centrifuge at 12,000 x g for 10 minutes at 4°C. A white pellet of RNA should be visible.

Wash the RNA pellet with 1 mL of 75% ethanol.
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Centrifuge at 7,500 x g for 5 minutes at 4°C.

Air-dry the pellet for 5-10 minutes. Do not over-dry.

Resuspend the RNA in nuclease-free water.

Quality Control:

Quantity: Measure the RNA concentration using a spectrophotometer.

Purity: Assess the A260/A280 ratio (should be ~2.0) and A260/A230 ratio (should be >1.8).

Integrity: Determine the RNA Integrity Number (RIN) using an Agilent Bioanalyzer. A RIN

value ≥ 8 is recommended for RNA-seq.

2.2. RNA-seq Library Preparation and Sequencing

Principle: The extracted RNA is converted into a library of cDNA fragments suitable for

sequencing on a next-generation sequencing platform.[17][18]

Materials:

RNA-seq library preparation kit (e.g., KAPA Stranded mRNA-Seq Kit or similar)[19]

Magnetic beads for purification steps

Protocol:

Follow the manufacturer's protocol for the chosen RNA-seq library preparation kit. The

general steps include:

mRNA purification (poly-A selection): Isolates protein-coding RNA from total RNA.

RNA fragmentation: Breaks the mRNA into smaller fragments.

First-strand cDNA synthesis: Reverse transcribes the fragmented RNA into cDNA.[17]

Second-strand cDNA synthesis: Generates double-stranded cDNA.
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End repair and A-tailing: Prepares the cDNA fragments for adapter ligation.

Adapter ligation: Attaches sequencing adapters to the ends of the cDNA fragments.[17]

PCR amplification: Enriches the library with fragments that have adapters on both ends.

[20]

Perform quality control on the final library to assess its concentration and size distribution

using a Bioanalyzer.

Sequence the prepared libraries on a high-throughput sequencing platform (e.g., Illumina

NovaSeq).

PART 3: Bioinformatic Analysis
3.1. Data Quality Control and Pre-processing

Principle: Raw sequencing reads are assessed for quality and trimmed to remove low-quality

bases and adapter sequences.

Tools: FastQC, Trimmomatic

Steps:

Use FastQC to assess the quality of the raw sequencing reads (FASTQ files).

Use Trimmomatic or a similar tool to trim adapter sequences and low-quality bases from

the reads.

3.2. Read Alignment

Principle: The high-quality reads are aligned to a reference human genome.

Tools: STAR, HISAT2

Steps:

Align the trimmed reads to the human reference genome (e.g., GRCh38) using a splice-

aware aligner like STAR or HISAT2.[21]
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3.3. Quantification of Gene Expression

Principle: The number of reads mapping to each gene is counted to quantify its expression

level.

Tools: featureCounts, HTSeq

Steps:

Use featureCounts or HTSeq to generate a count matrix, where rows represent genes and

columns represent samples.[21]

3.4. Differential Gene Expression Analysis

Principle: Statistical methods are used to identify genes that are significantly up- or down-

regulated in Calcipotriol-treated T cells compared to the vehicle-treated control group.[21][22]

Tools: DESeq2, edgeR[22][23]

Steps:

Import the count matrix into R.

Use DESeq2 or edgeR to perform differential expression analysis.[24][25] These

packages account for library size differences and biological variability.

Set a significance threshold (e.g., adjusted p-value < 0.05 and log2 fold change > 1 or <

-1) to identify differentially expressed genes (DEGs).
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Caption: Differential gene expression analysis pipeline.

3.5. Pathway and Gene Ontology (GO) Enrichment Analysis

Principle: This analysis identifies biological pathways and GO terms that are over-

represented in the list of DEGs, providing insights into the biological processes affected by

Calcipotriol.[26][27][28]

Tools: GAGE, clusterProfiler, DAVID, Metascape[29]

Databases: KEGG, Gene Ontology, Reactome

Steps:

Use the list of DEGs as input for a pathway and GO enrichment analysis tool.

Identify significantly enriched pathways and GO terms (e.g., p-value < 0.05).

Visualize the results using bar plots, dot plots, or network diagrams.
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Caption: Pathway and Gene Ontology enrichment analysis workflow.

Data Presentation and Interpretation
Table 1: Example of Differentially Expressed Genes in Calcipotriol-Treated T Cells

Gene Symbol Log2 Fold Change Adjusted p-value Putative Function

GENE_A 2.5 1.2e-5
Pro-inflammatory

cytokine

GENE_B -3.1 3.4e-7
T cell activation

marker

GENE_C 1.8 8.9e-4 Transcription factor

GENE_D -2.2 5.6e-6 Cell cycle regulator

Table 2: Example of Enriched KEGG Pathways in Down-regulated Genes
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KEGG Pathway p-value Genes in Pathway

T cell receptor signaling

pathway
0.001 GENE_B, GENE_X, GENE_Y

Cytokine-cytokine receptor

interaction
0.005 GENE_A, GENE_Z

Jak-STAT signaling pathway 0.012 GENE_P, GENE_Q

Interpretation of Results:

The results of the differential gene expression and pathway analysis will provide a

comprehensive overview of the molecular changes induced by Calcipotriol in T cells. For

example, a down-regulation of genes involved in the T cell receptor signaling pathway would

suggest that Calcipotriol dampens T cell activation. Conversely, an up-regulation of genes

associated with anti-inflammatory responses would highlight its therapeutic mechanism.

Conclusion
This application note provides a detailed framework for investigating the gene expression

profile of T cells treated with Calcipotriol. By following these protocols, researchers can gain

valuable insights into the immunomodulatory mechanisms of this important therapeutic agent.

The data generated from these studies will not only enhance our understanding of Calcipotriol's

action but also has the potential to identify novel biomarkers and therapeutic targets for

autoimmune diseases. The integration of robust experimental procedures with comprehensive

bioinformatic analysis is key to unlocking the full potential of transcriptomic studies in drug

development and immunology research.

References
Lopes, F. M., et al. (2019). RNA-Seq differential expression analysis: An extended review

and a software tool. PLoS One, 14(12), e0225859. [Link]

Wurm, J., et al. (2021). RNAflow: An Effective and Simple RNA-Seq Differential Gene

Expression Pipeline Using Nextflow. International Journal of Molecular Sciences, 22(19),

10304. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 18 Tech Support

https://journals.plos.org/plosone/article?id=10.1371/journal.pone.0225859
https://www.mdpi.com/1422-0067/22/19/10304
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15685374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Lopes, F. M., et al. (2019). RNA-Seq differential expression analysis: An extended review

and a software tool. PLoS One, 14(12), e0225859. [Link]

Lo, S., et al. (2017). Data analysis pipeline for RNA-seq experiments: from differential

expression to cryptic splicing. Methods in Molecular Biology, 1610, 105-123. [Link]

CD Genomics. (n.d.). Deciphering RNA-seq Library Preparation: From Principles to Protocol.

Retrieved from [Link]

Jain, M. (2012). Next-generation sequencing technologies for gene expression profiling in

plants. Briefings in Functional Genomics, 11(1), 63-70. [Link]

Patsnap. (2024, July 17). What is the mechanism of Calcipotriene? Retrieved from [Link]

EMBL-EBI. (n.d.). Differential gene expression analysis. Retrieved from [Link]

OlvTools. (2025, June 4). Pathway Analysis: What It Is and How to Conduct It. Retrieved

from [Link]

Patrick, D. M., et al. (2020). Lessons From Transcriptome Analysis of Autoimmune Diseases.

Frontiers in Immunology, 11, 613339. [Link]

Li, S., et al. (2025). Protocol for RNA-seq library preparation from low-volume total RNA by

RNA/cDNA hybrid tagmentation. STAR Protocols, 6(4), 102685. [Link]

Jain, M. (2012). Next-generation sequencing technologies for gene expression profiling in

plants. Briefings in Functional Genomics, 11(1), 63-70. [Link]

QIAGEN. (n.d.). Next-generation sequencing. Retrieved from [Link]

Bioinformatics for Beginners. (2022). Gene ontology and pathway analysis. Retrieved from

[Link]

Emmert-Streib, F., et al. (2011). Pathway Analysis of Expression Data: Deciphering

Functional Building Blocks of Complex Diseases. PLoS Computational Biology, 7(5),

e1002053. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 18 Tech Support

https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6907834/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC5745115/
https://www.cd-genomics.com/blog/deciphering-rna-seq-library-preparation-from-principles-to-protocol/
https://academic.oup.com/bfg/article/11/1/63/214343
https://synapse.patsnap.com/articles/what-is-the-mechanism-of-calcipotriene-20240717
https://www.ebi.ac.uk/training/online/courses/functional-genomics-ii-common-technologies-and-data-analysis-methods/rna-sequencing/differential-gene-expression-analysis/
https://www.olvtools.com/pathway-analysis-what-it-is-and-how-to-conduct-it
https://www.frontiersin.org/articles/10.3389/fimmu.2020.613339/full
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10623083/
https://academic.oup.com/bfg/article/11/1/63/214343
https://www.qiagen.com/us/applications/next-generation-sequencing
https://horvath.genetics.ucla.edu/html/CoexpressionNetwork/GeneOntology/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3102732/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15685374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Shishkin, A. A., et al. (2015). RNATagSeq: multiplexed library preparation for Illumina RNA

sequencing. bioRxiv. [Link]

Coligan, J. E., et al. (2001). Purification of T-Cell Populations. Current Protocols in

Immunology, Chapter 7, Unit 7.2. [Link]

BioTechniques. (2020, May 20). RNA Sequencing Library Preparation And Construction.

Retrieved from [Link]

Khan, A. W., et al. (2023). Next-Generation Sequencing Technology: Current Trends and

Advancements. Journal of Molecular Biology and Biotechnology, 1(1), 1-15. [Link]

Taylor & Francis. (n.d.). Calcipotriol – Knowledge and References. Retrieved from [Link]

Akadeum Life Sciences. (2025, September 19). Human T Cell Activation and Expansion Kit

Protocol. Retrieved from [Link]

Hu, X., et al. (2014). Regulation of Gene Expression in Autoimmune Disease Loci and the

Genetic Basis of Proliferation in CD4+ Effector Memory T Cells. PLoS Genetics, 10(6),

e1004404. [Link]

Griffith Lab. (n.d.). DE Pathway Analysis - RNA-seq. Retrieved from [Link]

RIKEN. (2024, July 5). Novel Gene Expression Technology Discovers Rare T Cells

Associated With Autoimmune Disease. Retrieved from [Link]

Dr.Oracle. (2025, October 7). How does calcipotriol work? Retrieved from [Link]

Ghoreishi, M., et al. (2009). Expansion of Antigen-Specific Regulatory T Cells with the

Topical Vitamin D Analog Calcipotriol. The Journal of Immunology, 182(10), 6071-6078.

[Link]

Unknown. (n.d.). RNA Extraction from Cell Lines or Frozen Tissue. Retrieved from [Link]

Baadsgaard, O., et al. (1994). Calcipotriol inhibits the proliferation of hyperproliferative CD29

positive keratinocytes in psoriatic epidermis in the absence of an effect on the function and

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 18 Tech Support

https://www.biorxiv.org/content/10.1101/029652v1
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4163866/
https://www.biotechniques.com/omics/rna-sequencing-library-preparation-and-construction/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10199215/
https://www.taylorfrancis.com/chapters/mono/10.1201/9781315371899-11/calcipotriol-richard-ashton-barbara-leppard
https://www.akadeum.com/protocol/human-t-cell-activation-and-expansion-kit-protocol/
https://journals.plos.org/plosgenetics/article?id=10.1371/journal.pgen.1004404
https://griffithlab.github.io/rnaseq-tutorial/de-pathway-analysis.html
https://www.riken.jp/en/news_pubs/research_news/pr/2024/20240705_1/index.html
https://droracle.com/blogs/news/how-does-calcipotriol-work
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2832981/
https://www.med.unc.edu/derma/core-facilities/tissue-procurement-and-analysis-core/protocols/RNA-Extraction-from-Cell-Lines-or-Frozen-Tissue.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15685374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


number of antigen-presenting cells. Journal of Investigative Dermatology, 102(6), 896-901.

[Link]

Hu, X., et al. (2014). Regulation of Gene Expression in Autoimmune Disease Loci and the

Genetic Basis of Proliferation in CD4+ Effector Memory T Cells. PLoS Genetics, 10(6),

e1004404. [Link]

Ghoreishi, M., et al. (2009). Expansion of Antigen-Specific Regulatory T Cells with the

Topical Vitamin D Analog Calcipotriol. The Journal of Immunology, 182(10), 6071-6078.

[Link]

van der Vuurst de Vries, A. R., et al. (2020). CD8+ T cell gene expression analysis identifies

differentially expressed genes between multiple sclerosis patients and healthy controls.

PLoS One, 15(12), e0243638. [Link]

Reddit. (2024, June 27). RNA isolation from T cells. Retrieved from [Link]

Lovato, P., et al. (2016). Calcipotriol and betamethasone dipropionate exert additive

inhibitory effects on the cytokine expression of inflammatory dendritic cell-Th17 cell axis in

psoriasis. Journal of Dermatological Science, 81(3), 179-187. [Link]

Lee, J. H., et al. (2022). Calcipotriol, a synthetic Vitamin D analog, promotes antitumor

immunity via CD4+T-dependent CTL/NK cell activation. Biomedicine & Pharmacotherapy,

154, 113553. [Link]

Cunningham, T. J., et al. (2017). Effects of topical application of calcitriol on TSLP expression

in human skin. Journal of Allergy and Clinical Immunology, 139(2), 683-686.e4. [Link]

Wang, Y., et al. (2025). [Effect of CD4+T cell-specific methyltransferase-like 3 gene knockout

on calcipotriol-induced atopic dermatitis in mice]. Zhonghua Yi Xue Za Zhi, 105(48), 3899-

3905. [Link]

Kongsbak, M., et al. (2013). The Vitamin D Receptor and T Cell Function. Frontiers in

Immunology, 4, 148. [Link]

Cantorna, M. T., & Waddell, A. (2014). The vitamin D receptor turns off chronically activated

T cells. Annals of the New York Academy of Sciences, 1317, 70-75. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 18 Tech Support

https://pubmed.ncbi.nlm.nih.gov/7911069/
https://knowledge.uchicago.edu/record/2042/files/10.1371_journal.pgen.1004404.pdf
https://www.researchgate.net/publication/26792370_Expansion_of_Antigen-Specific_Regulatory_T_Cells_with_the_Topical_Vitamin_D_Analog_Calcipotriol
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7725301/
https://www.reddit.com/r/labrats/comments/v3i8z9/rna_isolation_from_t_cells/
https://pubmed.ncbi.nlm.nih.gov/26794805/
https://pubmed.ncbi.nlm.nih.gov/35994815/
https://www.researchgate.net/publication/312042078_Effects_of_topical_application_of_calcitriol_on_TSLP_expression_in_human_skin
https://pubmed.ncbi.nlm.nih.gov/41402121/
https://www.frontiersin.org/articles/10.3389/fimmu.2013.00148/full
https://pubmed.ncbi.nlm.nih.gov/24673331/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15685374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. What is the mechanism of Calcipotriene? [synapse.patsnap.com]

2. taylorandfrancis.com [taylorandfrancis.com]

3. droracle.ai [droracle.ai]

4. Frontiers | Lessons From Transcriptome Analysis of Autoimmune Diseases [frontiersin.org]

5. Novel Gene Expression Technology Discovers Rare T Cells Associated With Autoimmune
Disease | Technology Networks [technologynetworks.com]

6. Frontiers | The Vitamin D Receptor and T Cell Function [frontiersin.org]

7. Calcipotriol and betamethasone dipropionate exert additive inhibitory effects on the
cytokine expression of inflammatory dendritic cell-Th17 cell axis in psoriasis - PubMed
[pubmed.ncbi.nlm.nih.gov]

8. Expansion of Antigen-Specific Regulatory T Cells with the Topical Vitamin D Analog
Calcipotriol - PMC [pmc.ncbi.nlm.nih.gov]

9. ovid.com [ovid.com]

10. academic.oup.com [academic.oup.com]

11. Next-Generation Sequencing Technology: Current Trends and Advancements - PMC
[pmc.ncbi.nlm.nih.gov]

12. Isolation of Untouched Human T cells from Peripheral blood Mononuclear Cells (PBMC) |
Thermo Fisher Scientific - JP [thermofisher.com]

13. stemcell.com [stemcell.com]

14. The vitamin D receptor turns off chronically activated T cells - PubMed
[pubmed.ncbi.nlm.nih.gov]

15. ccr.cancer.gov [ccr.cancer.gov]

16. rnaseqcore.vet.cornell.edu [rnaseqcore.vet.cornell.edu]

17. Deciphering RNA-seq Library Preparation: From Principles to Protocol - CD Genomics
[cd-genomics.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 16 / 18 Tech Support

https://www.benchchem.com/product/b15685374?utm_src=pdf-custom-synthesis#bc-rfq
https://synapse.patsnap.com/article/what-is-the-mechanism-of-calcipotriene
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Calcipotriol/
https://www.droracle.ai/articles/392884/how-does-calcipotriol-work
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2022.857269/full
https://www.technologynetworks.com/immunology/news/novel-gene-expression-technology-discovers-rare-t-cells-associated-with-autoimmune-disease-388469
https://www.technologynetworks.com/immunology/news/novel-gene-expression-technology-discovers-rare-t-cells-associated-with-autoimmune-disease-388469
https://www.frontiersin.org/journals/immunology/articles/10.3389/fimmu.2013.00148/full
https://pubmed.ncbi.nlm.nih.gov/26794805/
https://pubmed.ncbi.nlm.nih.gov/26794805/
https://pubmed.ncbi.nlm.nih.gov/26794805/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4572475/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4572475/
https://www.ovid.com/journals/brpro/abstract/10.1093/bfgp/elr038~next-generation-sequencing-technologies-for-gene-expression?redirectionsource=fulltextview
https://academic.oup.com/bfg/article/11/1/63/191595
https://pmc.ncbi.nlm.nih.gov/articles/PMC10376292/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10376292/
https://www.thermofisher.com/jp/ja/home/references/protocols/proteins-expression-isolation-and-analysis/cell-separation-methods/human-cell-separation-protocols/isolation-of-untouched-human-t-cells-.html
https://www.thermofisher.com/jp/ja/home/references/protocols/proteins-expression-isolation-and-analysis/cell-separation-methods/human-cell-separation-protocols/isolation-of-untouched-human-t-cells-.html
https://www.stemcell.com/antigen-specific-t-cell-isolation.html
https://pubmed.ncbi.nlm.nih.gov/24673331/
https://pubmed.ncbi.nlm.nih.gov/24673331/
https://ccr.cancer.gov/sites/default/files/rna_extraction_from_cell_lines_or_frozen_tissue.pdf
https://rnaseqcore.vet.cornell.edu/files/TREx_RNA_Extraction_Protocol_v1.8.pdf
https://www.cd-genomics.com/resouce-rna-seq-library-preparation-principles-protocol.html
https://www.cd-genomics.com/resouce-rna-seq-library-preparation-principles-protocol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15685374?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


18. biotechniques.com [biotechniques.com]

19. sequencing.roche.com [sequencing.roche.com]

20. RNATagSeq: multiplexed library preparation for Illumina RNA sequencing
[drummondlab.org]

21. Differential gene expression analysis | Functional genomics II [ebi.ac.uk]

22. Differential gene expression analysis pipelines and bioinformatic tools for the
identification of specific biomarkers: A review - PMC [pmc.ncbi.nlm.nih.gov]

23. RNA-Seq differential expression analysis: An extended review and a software tool |
PLOS One [journals.plos.org]

24. mdpi.com [mdpi.com]

25. Data analysis pipeline for RNA-seq experiments: From differential expression to cryptic
splicing - PMC [pmc.ncbi.nlm.nih.gov]

26. olvtools.com [olvtools.com]

27. Gene ontology and pathway analysis - Bioinformatics for Beginners 2022
[bioinformatics.ccr.cancer.gov]

28. Pathway Analysis of Expression Data: Deciphering Functional Building Blocks of
Complex Diseases - PMC [pmc.ncbi.nlm.nih.gov]

29. DE Pathway Analysis | Griffith Lab [rnabio.org]

To cite this document: BenchChem. [Gene Expression Analysis of T Cells Treated with
Calcipotriol: Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15685374/docs#gene-expression-analysis-of-t-
cells-treated-with-calcipotriol-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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